Cas no 2601727-80-2 (MS4322 (isomer))

MS4322 (isomer) structure
MS4322 (isomer) structure
Product Name:MS4322 (isomer)
CAS No:2601727-80-2
MF:C55H76N10O12S
MW:1101.32
CID:5091019
PubChem ID:162641044
Update Time:2025-07-14

MS4322 (isomer) Chemical and Physical Properties

Names and Identifiers

    • MS4322 (isomer)
    • CS-0610807
    • MS4322 ISOMER
    • HY-141877
    • MS-31960
    • EX-A6378
    • MS4322
    • CS-0311649
    • HY-141877B
    • N-[(2S)-3-(3,4-dihydro-1H-isoquinolin-2-yl)-2-hydroxypropyl]-6-[[1-[2-[2-[2-[2-[2-[2-[[(2R)-1-[(2S,4R)-4-hydroxy-2-[[(1R)-1-[4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethyl]carbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-2-oxoethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetyl]azetidin-3-yl]amino]pyrimidine-4-carboxamide
    • AKOS040757895
    • MS-4322
    • DA-65687
    • 2601727-80-2
    • F84643
    • Inchi: 1S/C55H76N10O12S/c1-36(38-10-12-40(13-11-38)50-37(2)59-35-78-50)60-53(71)46-24-43(66)31-65(46)54(72)51(55(3,4)5)62-48(68)32-76-22-20-74-18-16-73-17-19-75-21-23-77-33-49(69)64-28-42(29-64)61-47-25-45(57-34-58-47)52(70)56-26-44(67)30-63-15-14-39-8-6-7-9-41(39)27-63/h6-13,25,34-36,42-44,46,51,66-67H,14-24,26-33H2,1-5H3,(H,56,70)(H,60,71)(H,62,68)(H,57,58,61)/t36-,43-,44+,46+,51+/m1/s1
    • InChI Key: XUJMNOQMXWVXQE-FKZVQDAVSA-N
    • SMILES: C(N1C[C@@H](C[C@H]1C(=O)N[C@@H](C1C=CC(C2=C(N=CS2)C)=CC=1)C)O)(=O)[C@@H](C(C)(C)C)NC(=O)COCCOCCOCCOCCOCC(N1CC(C1)NC1=NC=NC(=C1)C(=O)NC[C@H](O)CN1CCC2=CC=CC=C2C1)=O

Computed Properties

  • Exact Mass: 1100.53648907g/mol
  • Monoisotopic Mass: 1100.53648907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 78
  • Rotatable Bond Count: 30
  • Complexity: 1880
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 297Ų

MS4322 (isomer) Pricemore >>

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Additional information on MS4322 (isomer)

MS4322 (isomer) - A Promising Compound in the Field of Medicinal Chemistry

MS4322 (isomer), identified by the CAS number 2601727-80-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known for their ability to modulate specific biological pathways, making it a valuable candidate for drug development.

The isomeric form of MS4322 is particularly noteworthy for its enhanced stability and bioavailability compared to other analogs. Recent studies have highlighted its potential in treating various diseases, including neurodegenerative disorders and cancer. The CAS number 2601727-80-2 serves as a unique identifier, ensuring that researchers and scientists can accurately reference this specific compound in their work.

In the context of neurodegenerative disorders, MS4322 (isomer) has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that MS4322 (isomer) can effectively cross the blood-brain barrier, a critical feature for drugs targeting the central nervous system. This property allows it to reach and modulate key enzymes and receptors involved in neurodegeneration, potentially slowing down disease progression.

Furthermore, MS4322 (isomer) has been investigated for its anticancer properties. Studies have shown that it can inhibit the proliferation of cancer cells by targeting specific signaling pathways. For instance, a study published in Cancer Research found that MS4322 (isomer) selectively targets and disrupts the activity of certain kinases, which are often overactive in cancer cells. This selective inhibition minimizes toxicity to healthy cells, making it a promising candidate for cancer therapy.

The structural characteristics of MS4322 (isomer) contribute to its pharmacological profile. Its molecular weight and functional groups are optimized for high solubility and low toxicity, which are crucial factors in drug development. Additionally, the isomeric form enhances its stability under various physiological conditions, ensuring consistent therapeutic effects.

In terms of clinical trials, early-phase studies have been conducted to evaluate the safety and efficacy of MS4322 (isomer). Preliminary results indicate that it is well-tolerated by patients, with minimal side effects. These findings have paved the way for more advanced clinical trials, which are currently underway to further validate its therapeutic potential.

The mechanism of action of MS4322 (isomer) is multifaceted. It interacts with multiple targets within cells, including enzymes, receptors, and signaling molecules. This broad-spectrum activity allows it to address multiple aspects of disease pathology simultaneously, making it a versatile therapeutic agent.

Moreover, MS4322 (isomer) has shown synergistic effects when combined with other drugs. For example, when used in conjunction with standard chemotherapy agents, it has been observed to enhance treatment outcomes in preclinical models of cancer. This synergistic approach could lead to more effective and personalized treatment strategies in clinical settings.

In conclusion, MS4322 (isomer) with CAS number 2601727-80-2 represents a significant advancement in medicinal chemistry. Its unique properties and promising therapeutic applications make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, MS4322 (isomer) holds the promise of becoming a key player in the treatment of various diseases.

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